Cas no 155935-32-3 (1H-Indazole,4,5,6,7-tetrahydro-3,5-dimethyl-)

1H-Indazole,4,5,6,7-tetrahydro-3,5-dimethyl- structure
155935-32-3 structure
Product Name:1H-Indazole,4,5,6,7-tetrahydro-3,5-dimethyl-
CAS No:155935-32-3
MF:C9H14N2
MW:150.220861911774
CID:107213
PubChem ID:45121317
Update Time:2025-04-18

1H-Indazole,4,5,6,7-tetrahydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole,4,5,6,7-tetrahydro-3,5-dimethyl-
    • SCHEMBL21254977
    • 3,5-Dimethyl-4,5,6,7-tetrahydro-1H-indazole
    • 155935-33-4
    • EN300-784257
    • 3,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole
    • 155935-32-3
    • 1H-Indazole, 4,5,6,7-tetrahydro-3,5-dimethyl-
    • Inchi: 1S/C9H14N2/c1-6-3-4-9-8(5-6)7(2)10-11-9/h6H,3-5H2,1-2H3,(H,10,11)
    • InChI Key: YTGLOQKZTIPSKE-UHFFFAOYSA-N
    • SMILES: N1=C2C(=C(C)N1)CC(C)CC2

Computed Properties

  • Exact Mass: 150.11582
  • Monoisotopic Mass: 150.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 28.68

1H-Indazole,4,5,6,7-tetrahydro-3,5-dimethyl- Pricemore >>

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